Cas no 2229184-89-6 (4-(azidomethyl)-3-chlorophenol)

• Product Name: 4-(azidomethyl)-3-chlorophenol
• CAS No: 2229184-89-6
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 5967279
• PubChem ID: 152002885
• Update Time: 2025-06-11

4-(azidomethyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-3-chlorophenol
• EN300-1991418
• 2229184-89-6

• Inchi： 1S/C7H6ClN3O/c8-7-3-6(12)2-1-5(7)4-10-11-9/h1-3,12H,4H2
• InChI Key： UHBCXGJOLLIPBD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.6Ų

Additional information on 4-(azidomethyl)-3-chlorophenol

Comprehensive Overview of 4-(Azidomethyl)-3-chlorophenol (CAS No. 2229184-89-6): Properties, Applications, and Research Insights

4-(Azidomethyl)-3-chlorophenol (CAS No. 2229184-89-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by the presence of an azidomethyl group and a chlorophenol backbone, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4-(azidomethyl)-3-chlorophenol synthesis", "CAS 2229184-89-6 applications", and "azidomethyl phenol derivatives", reflecting its relevance in modern scientific inquiries.

The molecular structure of 4-(Azidomethyl)-3-chlorophenol combines a phenol ring substituted with a chlorine atom at the 3-position and an azidomethyl group at the 4-position. This arrangement imparts distinct reactivity, making it valuable for click chemistry applications, a trending topic in drug discovery and material science. The compound's azide functional group enables efficient conjugation with alkynes via Huisgen cycloaddition, a reaction widely exploited in bioconjugation and polymer chemistry. Searches for "click chemistry intermediates" and "azide-alkyne cycloaddition" often highlight the importance of such compounds.

In pharmaceutical research, 4-(Azidomethyl)-3-chlorophenol is explored as a building block for prodrugs and targeted therapeutics. Its chlorophenol moiety offers potential antimicrobial properties, aligning with the growing demand for novel antibacterial agents. Recent studies investigate its derivatives for bioorthogonal labeling, a technique pivotal in imaging and diagnostics. Keywords like "phenolic azides in drug design" and "bioorthogonal chemistry tools" underscore its interdisciplinary appeal.

From a synthetic perspective, the compound's preparation typically involves nucleophilic substitution reactions, with precursors like 3-chloro-4-(chloromethyl)phenol. Optimizing yield and purity is critical, as reflected in searches for "high-purity azidomethyl compounds" and "scale-up of azide synthesis". Environmental and safety considerations during handling are also frequently discussed, emphasizing the need for green chemistry approaches.

Emerging trends link 4-(Azidomethyl)-3-chlorophenol to nanotechnology and biomaterials, where its azide group facilitates surface functionalization. This aligns with searches for "nanoparticle modification techniques" and "azide-functionalized polymers". Additionally, its role in photocatalysis and photoaffinity labeling is under investigation, addressing queries like "light-activated chemical probes".

In summary, 4-(Azidomethyl)-3-chlorophenol (CAS No. 2229184-89-6) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its dual functionality and compatibility with cutting-edge techniques ensure sustained interest, as evidenced by evolving search trends and research publications.